Cas no 112767-18-7 (Ergocornine; Me ether)

• Product Name: Ergocornine; Me ether
• CAS No: 112767-18-7
• MF: C₃₂H₄₁N₅O₅
• MW: 575.698447942734
• CID: 6759174
• Update Time: 2024-03-03

Ergocornine; Me ether Chemical and Physical Properties

Names and Identifiers

• Ergocornine; Me ether

• Inchi： 1S/C32H41N5O5/c1-17(2)27-29(39)36-12-8-11-25(36)32(41-6)37(27)30(40)31(42-32,18(3)4)34-28(38)20-13-22-21-9-7-10-23-26(21)19(15-33-23)14-24(22)35(5)16-20/h7,9-10,13,15,17-18,20,24-25,27,33H,8,11-12,14,16H2,1-6H3,(H,34,38)
• InChI Key： NLMADGWRGZRDLJ-UHFFFAOYSA-N
• SMILES： COC12C3N(CCC3)C(=O)C(C(C)C)N1C(=O)C(C(C)C)(NC(C1C=C3C(CC4C5C(=CC=CC3=5)NC=4)N(C)C1)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• XLogP3: 1.642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides